Cas no 1001520-04-2 (N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide
• CAS No: 1001520-04-2
• MF: C₁₈H₁₈N₄O₂S₂
• MW: 386.491120815277
• CID: 6086661
• PubChem ID: 78457903
• Update Time: 2025-07-18

N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide
• Acetamide, 2-[(2,3,5,6,7,8-hexahydro-2-oxo-4-quinazolinyl)thio]-N-(6-methyl-2-benzothiazolyl)-
• 1001520-04-2

• Inchi： 1S/C18H18N4O2S2/c1-10-6-7-13-14(8-10)26-18(20-13)21-15(23)9-25-16-11-4-2-3-5-12(11)19-17(24)22-16/h6-8H,2-5,9H2,1H3,(H,19,22,24)(H,20,21,23)
• InChI Key： RTUUMGZLEFLTEY-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(C)C=C2S1)(=O)CSC1=C2C(=NC(=O)N1)CCCC2

Computed Properties

• Exact Mass: 386.08711818g/mol
• Monoisotopic Mass: 386.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• pka: 8.62±0.70(Predicted)

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide

Comprehensive Overview of N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide (CAS No. 1001520-04-2)

The compound N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide, identified by its CAS number 1001520-04-2, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. This benzothiazole-derived acetamide features a unique hexahydroquinazolinone scaffold, which has garnered attention for its structural complexity and diverse biological activities. Researchers are particularly interested in its sulfanylacetamide moiety, a functional group known to influence molecular interactions in drug-receptor binding.

In the context of current trends, this compound aligns with the growing demand for small-molecule modulators targeting enzyme pathways. Its quinazolinone core resembles structures found in FDA-approved kinase inhibitors, making it a candidate for drug discovery programs focused on cancer therapeutics and metabolic disorders. The presence of both hydrogen bond donors and acceptors in its architecture suggests potential bioavailability, a critical factor in modern medicinal chemistry optimization.

From a synthetic chemistry perspective, the CAS 1001520-04-2 compound showcases innovative heterocyclic coupling techniques. The benzothiazole ring system is constructed via established condensation methods, while the thioether linkage between the acetamide and hexahydroquinazolinone demonstrates advanced sulfur chemistry applications. These synthetic routes are frequently searched in academic databases, reflecting the compound's relevance to organic synthesis methodologies.

The physicochemical properties of this molecule warrant special consideration. With calculated logP values suggesting moderate lipophilicity, the compound may exhibit favorable membrane permeability – a hot topic in ADMET prediction discussions. Its molecular weight (approximately 385.47 g/mol) falls within the desirable range for lead compounds, addressing frequent queries about drug-like properties in pharmaceutical forums.

Analytical characterization of 1001520-04-2 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which confirm the presence of distinct proton environments in the methylbenzothiazole and hexahydroquinazolinone regions. These methods are crucial for quality control in preclinical research, another area receiving substantial search engine traffic from research professionals.

Emerging applications explore this compound's role in molecular probes development. The benzothiazole component is known for fluorescence properties, making derivatives valuable for bioimaging studies – a rapidly growing field with increasing publication rates. This dual functionality as both potential therapeutic agent and diagnostic tool addresses multiple trending topics in translational medicine.

Patent literature reveals protected synthetic methods for related thioacetamide derivatives, indicating commercial interest in this chemical space. The CAS 1001520-04-2 structure appears in claims covering protein kinase inhibition, responding to market needs for novel signal transduction modulators. Such intellectual property considerations are frequently searched by pharma professionals evaluating competitive landscapes.

From a safety perspective, proper handling of this compound requires standard laboratory precautions for organic synthesis intermediates. While not classified as hazardous, its heterocyclic nature necessitates evaluation of metabolic stability in biological systems – a key consideration in drug development workflows that dominates many research queries.

The future research directions for N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide may involve structure-activity relationship (SAR) studies to optimize its pharmacological profile. Computational chemistry approaches like molecular docking could predict target engagement, addressing common questions about computer-aided drug design strategies. Such investigations would position this compound at the intersection of cheminformatics and experimental pharmacology.

In summary, CAS 1001520-04-2 embodies the innovation driving modern pharmaceutical research. Its complex architecture combines multiple privileged structures, offering numerous opportunities for medicinal chemistry exploration. As the industry focuses on targeted therapies and precision medicine, compounds with such multifaceted potential will continue to attract significant scientific and commercial interest.